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Compound of Interest

Compound Name: Anisocoumarin H

Cat. No.: B2651690 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

chemical properties, biological activity, and isolation of the novel antifungal agent,

Anisocoumarin H.

Introduction
Anisocoumarin H is a recently identified isocoumarin, a class of natural products known for

their diverse biological activities. This document provides a comprehensive overview of the

available scientific literature on Anisocoumarin H, with a focus on its chemical structure,

antifungal properties, and methods of isolation. The information is intended to serve as a

technical guide for researchers and professionals in the fields of natural product chemistry,

mycology, and drug development.

Physicochemical Properties
Anisocoumarin H, also referred to as Peniciisocoumarin H, is a polyketide metabolite. Its

chemical structure and properties are summarized below.
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Property Value

Molecular Formula C19H22O4

Molecular Weight 314.38 g/mol

IUPAC Name

(3R,4'S)-6,8-dihydroxy-3-((R)-4'-hydroxy-2'-

methyl-5'-methylenecyclohex-1'-en-1'-yl)-3,4-

dihydro-1H-isochromen-1-one

Appearance Colorless amorphous powder

Biological Activity: Antifungal Properties
Anisocoumarin H has demonstrated notable antifungal activity against several pathogenic

fungi. The minimum inhibitory concentrations (MICs) have been determined, indicating its

potential as an antifungal agent.

Fungal Strain MIC (µg/mL)

Microsporum gypseum 62.5

Trichophyton rubrum 62.5

Trichophyton mentagrophytes 62.5

These results highlight the potential of Anisocoumarin H for further investigation in the

development of new antifungal therapies.

Experimental Protocols
Isolation and Structure Elucidation of Anisocoumarin H
Anisocoumarin H was first isolated from the marine-derived fungus Penicillium sp. TGM112,

which was obtained from the mangrove plant Bruguiera sexangula var. rhynchopetala. The

following outlines the general procedure for its isolation and structural characterization.

1. Fungal Cultivation and Extraction:

The fungus Penicillium sp. TGM112 is cultured on a solid rice medium.
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After a sufficient incubation period, the fermented rice culture is extracted exhaustively with

an organic solvent such as ethyl acetate.

The resulting crude extract is then concentrated under reduced pressure to yield a residue

containing a mixture of secondary metabolites.

2. Chromatographic Separation:

The crude extract is subjected to a series of chromatographic techniques to separate the

individual compounds.

Silica Gel Column Chromatography: The extract is first fractionated using a silica gel column,

eluting with a gradient of solvents (e.g., petroleum ether-ethyl acetate).

Sephadex LH-20 Column Chromatography: Fractions containing compounds of interest are

further purified on a Sephadex LH-20 column, typically using a solvent system like

chloroform-methanol.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification of

Anisocoumarin H is achieved using preparative HPLC with a suitable column (e.g., C18)

and eluent (e.g., methanol-water).

3. Structure Elucidation:

The chemical structure of the purified Anisocoumarin H is determined using a combination

of spectroscopic methods:

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): To determine

the molecular formula.

1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1H NMR, 13C

NMR, COSY, HSQC, and HMBC experiments to establish the connectivity of atoms and

the overall structure.

Circular Dichroism (CD) Spectroscopy: To determine the absolute stereochemistry of the

molecule by comparing experimental data with calculated CD spectra.
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A generalized workflow for the isolation and structure elucidation of Anisocoumarin H is

depicted below.

Extraction Purification Structure Elucidation

Penicillium sp. TGM112 Culture Ethyl Acetate Extraction Crude Extract Silica Gel Chromatography Sephadex LH-20 Chromatography Preparative HPLC Spectroscopic Analysis (NMR, MS) Circular Dichroism Anisocoumarin H Structure
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[https://www.benchchem.com/product/b2651690#anisocoumarin-h-literature-review-and-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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